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Compound of Interest

Compound Name: Potassium isobutyrate

Cat. No.: B101088 Get Quote

This document provides an in-depth technical guide to the safety, handling, and properties of

Potassium Isobutyrate, also known as Potassium 2-methylpropanoate or Isobutyric Acid

Potassium Salt. The information is compiled from various Safety Data Sheets (SDS) and

chemical databases, intended for use by researchers, scientists, and professionals in drug

development and other scientific fields.

Chemical Identification and Physical Properties
Potassium isobutyrate is the potassium salt of isobutyric acid. It presents as a white to almost

white, hygroscopic powder or crystalline solid.[1]
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Property Data Source(s)

Molecular Formula C₄H₇KO₂ [1][2][3]

Molecular Weight 126.20 g/mol [1][2][3]

CAS Number 19455-20-0 [1][3][4]

EC Number 243-077-8 [1]

Appearance
White to almost white powder

or crystals. Hygroscopic solid.
[1]

Boiling Point 155°C [1]

Flash Point 58°C [1]

Storage Temperature
Room temperature, 4°C for

long-term sealed storage.
[1][3]

Hazard Identification and GHS Classification
There is conflicting information regarding the GHS classification of potassium isobutyrate.

Researchers should handle the substance with care, adhering to the more stringent

classification until further data is available.

ECHA C&L Inventory Data: According to aggregated data from 5 reports submitted to the

European Chemicals Agency (ECHA), this chemical does not meet the criteria for GHS

hazard classification.[2] Several suppliers also state it is not a hazardous substance or

mixture according to Regulation (EC) No. 1272/2008.[1]

Supplier-Specific Classifications: In contrast, other suppliers have classified the substance

with the following hazards:

GHS07 (Warning)[3]

Hazard Statements:

H302: Harmful if swallowed[3]
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H315: Causes skin irritation[3][5]

H319: Causes serious eye irritation[3][5]

H335: May cause respiratory irritation[3][5]

Given these discrepancies, it is prudent to handle potassium isobutyrate as a substance that

can cause skin, eye, and respiratory irritation.

First-Aid Measures
Standard first-aid protocols should be followed in case of exposure.

Exposure Route First-Aid Protocol Source(s)

Inhalation

If fumes or dust are inhaled,

remove the individual to fresh

air. Seek medical attention for

any breathing difficulty.

[1][5]

Skin Contact

Wash the exposed area

thoroughly with soap and

water. If irritation develops or

persists, seek medical advice.

[1][5]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, ensuring to lift the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[1][5]

Ingestion

Do NOT induce vomiting. If

large quantities are swallowed,

rinse the mouth with water and

call a physician immediately.

Never give anything by mouth

to an unconscious person.

[1][5]
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Handling, Storage, and Personal Protection
Proper laboratory practices are essential when working with potassium isobutyrate to

minimize exposure risk.

Avoid all personal contact, including the inhalation of dust.[5]

Use only in a well-ventilated area.[5]

Minimize dust generation during handling.[1]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

protective clothing.[5]

Wash hands and any exposed skin thoroughly after handling.[1][5]

Do not eat, drink, or smoke in the work area.[1][5]

Store in a cool, dry, and well-ventilated area.[1][5]

Keep the container tightly closed and sealed.[1][5]

Protect from sunlight, heat sources, and moisture.[1]

Store away from incompatible materials, particularly strong oxidizing agents.[1][5]
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Control Specification Source(s)

Engineering Controls

Use in a well-ventilated area.

Ensure eyewash stations and

safety showers are readily

accessible.

[5][6]

Eye/Face Protection
Wear chemical safety goggles

or glasses.
[5]

Skin Protection

Wear suitable protective

gloves and clothing to prevent

skin contact.

[5]

Respiratory Protection

In case of insufficient

ventilation or dust generation,

wear a dust respirator.

[5]

Accidental Release and Fire-Fighting Measures
In the event of a spill, the following workflow should be initiated to ensure safety and proper

containment.
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Spill Occurs

Assess Hazard
(Minor vs. Major)

Alert Personnel &
Evacuate Area (if major)

Major Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Minor Spill

Contain Spill
Prevent entry to drains/waterways

Clean Up Spill

Use dry cleanup procedures
(Sweep, shovel, or vacuum)

Avoid generating dust

Place in sealed, labeled
container for disposal

Decontaminate Area
Wash with water

Response Complete

Click to download full resolution via product page

Caption: General workflow for responding to an accidental chemical spill.
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Minor Spills:

Clean up spills immediately.[5]

Avoid breathing dust and prevent contact with skin and eyes.[5]

Use dry clean-up procedures to avoid generating dust.[5]

Sweep, shovel, or vacuum the material into a clean, dry, sealable, and labeled container for

disposal.[5]

Major Spills:

Alert personnel in the area and notify emergency services of the hazard's location and

nature.[5][7]

Control personal contact by wearing appropriate protective clothing.[5]

Prevent spillage from entering drains or water courses.[5]

Follow the cleanup procedures outlined for minor spills.[5]

Fire Hazard: The substance is considered non-combustible and not a significant fire risk.

However, containers may burn in a fire.[5]

Suitable Extinguishing Media: Use any means suitable for extinguishing the surrounding fire.

There are no restrictions on the type of extinguisher.[1][5]

Hazardous Combustion Products: When heated to decomposition, it may emit corrosive

fumes and oxides of carbon.[1][5]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus and

full protective gear. Cool fire-exposed containers with a water spray from a protected

location.[5][8]

Stability and Reactivity
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Parameter Description Source(s)

Reactivity

No specific reactivity hazards

are known under normal

conditions.

Chemical Stability
Stable under ordinary

conditions of use and storage.
[1]

Possibility of Hazardous

Reactions

Hazardous polymerization will

not occur.
[1]

Conditions to Avoid

No specific conditions to avoid

have been identified, but

exposure to moisture should

be minimized due to its

hygroscopic nature.

[1]

Incompatible Materials Strong oxidizing agents. [1]

Hazardous Decomposition

Products

When heated to

decomposition, the substance

may emit oxides of carbon and

other fumes.

[1]

Toxicological Information
The toxicological properties of potassium isobutyrate have not been thoroughly investigated.

Acute Toxicity: No LD50/LC50 information was found for normal routes of occupational

exposure.[1]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a possible or confirmed human carcinogen by IARC, ACGIH, OSHA, or

NTP.[1]

Skin and Eye Irritation: As noted in Section 2, some suppliers classify it as a skin and eye

irritant.[3][5]

Respiratory Irritation: May cause respiratory irritation according to some classifications.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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